4-(4-Acetylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 1-[4-(2-fluoro-4-hydroxyphenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11FO2/c1-9(16)10-2-4-11(5-3-10)13-7-6-12(17)8-14(13)15/h2-8,17H,1H3
• InChI Key: RGAMMNSIDXAKLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID50680795
• Molecular Weight: 230.23 g/mol
• CAS RN: 1225902-96-4

Description

4-(4-Acetylphenyl)-3-fluorophenol, 95% (4-AP-3-FP) is a phenolic compound with a wide range of applications in both chemistry and biology. It is a colorless solid that is soluble in organic solvents. 4-AP-3-FP has been extensively studied for its potential use in a variety of scientific fields, including drug design, medicinal chemistry, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(4-Acetylphenyl)-3-fluorophenol, 95% is not yet fully understood. However, it is believed to interact with certain proteins in the body, leading to changes in their structure and function. It is thought to interact with proteins involved in the regulation of gene expression, leading to changes in the expression of certain genes. Additionally, it is believed to interact with proteins involved in signal transduction pathways, leading to changes in the activity of certain enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Acetylphenyl)-3-fluorophenol, 95% are not yet fully understood. However, it is believed to have a wide range of effects on the body, including changes in gene expression, enzyme activity, and signal transduction pathways. It has also been shown to have antioxidant, anti-inflammatory, and anti-cancer properties in laboratory experiments.

Advantages and Limitations for Lab Experiments

4-(4-Acetylphenyl)-3-fluorophenol, 95% has several advantages and limitations for laboratory experiments. One of the main advantages is its low cost and availability, which makes it an attractive option for a variety of experiments. Additionally, it is easy to synthesize, which makes it a convenient option for researchers. However, there are some limitations to using 4-(4-Acetylphenyl)-3-fluorophenol, 95% in laboratory experiments. For example, it is not very stable and can degrade over time, which can affect the accuracy of experiments. Additionally, it can be toxic if handled improperly and can cause skin irritation if not handled properly.

Future Directions

The potential future directions for 4-(4-Acetylphenyl)-3-fluorophenol, 95% are numerous. One potential direction is to further investigate its effects on gene expression, enzyme activity, and signal transduction pathways in order to better understand its mechanism of action. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential use as an anti-cancer or anti-inflammatory drug. Additionally, further research could be done to investigate its potential use as an antioxidant or a dietary supplement. Finally, further research could be done to investigate its potential use in drug design and medicinal chemistry in order to create compounds with specific biological activities.

Synthesis Methods

4-(4-Acetylphenyl)-3-fluorophenol, 95% can be synthesized using a variety of methods. The most common method is the reaction of 4-acetylphenol and 3-fluorophenol in aqueous or methanol solution. The reaction is carried out at room temperature and the product is isolated by filtration or recrystallization. Other methods for the synthesis of 4-(4-Acetylphenyl)-3-fluorophenol, 95% include the reaction of 4-acetylphenol with 3-fluoropropionic acid and the reaction of 4-acetylbenzyl alcohol with 3-fluorobenzene.

Scientific Research Applications

4-(4-Acetylphenyl)-3-fluorophenol, 95% has been widely used in scientific research due to its versatility and wide range of applications. It has been studied for its potential use in drug design and medicinal chemistry, as it can be used to create compounds with specific biological activities. It has also been used as a model compound in biochemistry and molecular biology research, as it can be used to study the effects of different compounds on different biochemical pathways. Additionally, 4-(4-Acetylphenyl)-3-fluorophenol, 95% has been used in laboratory experiments to study the effects of different compounds on the structure and function of proteins.